Cas no 40275-96-5 (2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene)

• Product Name: 2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene
• CAS No: 40275-96-5
• MF: C₈H₃ClF₃NO₂
• MW: 237.563131570816
• MDL: MFCD18393887
• CID: 2631325
• PubChem ID: 15765405
• Update Time: 2025-09-26

2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 40275-96-5
• 2-chloro-4-isocyanato-1-(trifluoromethoxy)benzene
• 2-chloro-4-isocyanato-1-trifluoromethoxy-benzene
• 3-chloro-4-trifluoromethoxy-phenyl isocyanate
• EN300-761302
• SCHEMBL1555311
• 3-Chloro-4-(trifluoromethoxy)phenylisocyanate
• QBA27596
• MFCD18393887
• 3-chloro-4-trifluoromethoxyphenyl isocyanate
• 2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene

• MDL： MFCD18393887
• Inchi： 1S/C8H3ClF3NO2/c9-6-3-5(13-4-14)1-2-7(6)15-8(10,11)12/h1-3H
• InChI Key： QWXAYHAPQNMAKI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 236.9804405Da
• Monoisotopic Mass: 236.9804405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers